![molecular formula C14H8ClF3O3 B6409881 6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% CAS No. 1261686-22-9](/img/structure/B6409881.png)
6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%
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Overview
Description
6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, also known as 6-C2-TFPBA, is a widely used organic compound in both laboratory and industrial settings. It is a white crystalline solid with a molecular formula of C10H6ClF3O2 and a molecular weight of 246.59 g/mol. 6-C2-TFPBA is soluble in most organic solvents and is widely used in a variety of applications, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has a wide range of applications in the scientific research field. It is used as an intermediate in the synthesis of a variety of pharmaceuticals and agrochemicals. It is also used as a catalyst in organic reactions, as a reagent for the detection of metals, and as an inhibitor of enzymes. In addition, 6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used as a fluorescent probe for the detection of DNA and proteins in biological systems.
Mechanism of Action
6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% is known to act as an inhibitor of enzymes, including cytochrome P450 oxidase, cyclooxygenase, and lipoxygenase. It is also known to inhibit the activity of the enzyme tyrosinase, which plays a role in the synthesis of melanin, as well as the enzyme carbonic anhydrase, which is involved in the regulation of pH.
Biochemical and Physiological Effects
6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it has an inhibitory effect on the enzyme tyrosinase, which is involved in the synthesis of melanin. It has also been shown to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of pH. In addition, 6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and antioxidant properties in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% in laboratory experiments is that it is a relatively inexpensive and readily available compound. It is also relatively stable and has a wide range of applications in a variety of laboratory settings. However, it is important to note that 6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% can be toxic if not handled properly, so it is important to use appropriate safety precautions when working with it.
Future Directions
Given the wide range of applications of 6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%, there are a number of potential future directions for research. These include further studies on its anti-inflammatory and antioxidant properties, as well as its potential use as a fluorescent probe for the detection of DNA and proteins in biological systems. In addition, further research is needed to explore its potential use as a catalyst in organic reactions, as well as its potential use in the synthesis of new pharmaceuticals and agrochemicals.
Synthesis Methods
6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% can be synthesized via a two-step reaction. The first step involves the reaction of 4-trifluoromethoxybenzaldehyde with thionyl chloride at room temperature to form 4-trifluoromethoxybenzoyl chloride. The second step involves the reaction of the 4-trifluoromethoxybenzoyl chloride with 6-chlorobenzene at elevated temperatures to form 6-Chloro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%.
properties
IUPAC Name |
2-chloro-6-[4-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3O3/c15-11-3-1-2-10(12(11)13(19)20)8-4-6-9(7-5-8)21-14(16,17)18/h1-7H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPAFGBMRNUYIJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC=C(C=C2)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70691803 |
Source
|
Record name | 3-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261686-22-9 |
Source
|
Record name | 3-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70691803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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